4-bromo-1-methyl-N-[(1-methyl-1H-pyrazol-5-yl)methyl]-1H-pyrazole-3-carboxamide

• Molecular Formula: C10H12BrN5O
• Molecular Weight: 298.14 g/mol
• IUPAC Name: 4-bromo-1-methyl-N-[(2-methylpyrazol-3-yl)methyl]pyrazole-3-carboxamide
• InChI: InChI=1S/C10H12BrN5O/c1-15-6-8(11)9(14-15)10(17)12-5-7-3-4-13-16(7)2/h3-4,6H,5H2,1-2H3,(H,12,17)
• InChI Key: VEYULAYTIGSISD-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=N1)C(=O)NCC2=CC=NN2C)Br

Description

4-bromo-1-methyl-N-[(1-methyl-1H-pyrazol-5-yl)methyl]-1H-pyrazole-3-carboxamide is a compound that belongs to the pyrazole family. Pyrazoles are five-membered heterocyclic compounds containing two nitrogen atoms at positions 1 and 2. This particular compound is characterized by the presence of a bromine atom at position 4, a methyl group at position 1, and a carboxamide group at position 3, which is further substituted with a 1-methyl-1H-pyrazol-5-yl)methyl group.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-bromo-1-methyl-N-[(1-methyl-1H-pyrazol-5-yl)methyl]-1H-pyrazole-3-carboxamide typically involves the following steps:

Formation of 4-bromo-1-methyl-1H-pyrazole: This can be achieved through the bromination of 1-methyl-1H-pyrazole using bromine or N-bromosuccinimide (NBS) under controlled conditions.

Carboxylation: The brominated pyrazole is then subjected to carboxylation to introduce the carboxamide group at position 3.

Substitution with 1-methyl-1H-pyrazol-5-yl)methyl group: The final step involves the substitution of the carboxamide group with the 1-methyl-1H-pyrazol-5-yl)methyl group.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the synthesis process. Additionally, optimization of reaction conditions, such as temperature, pressure, and solvent choice, can further improve the scalability of the production .

Chemical Reactions Analysis

Types of Reactions

4-bromo-1-methyl-N-[(1-methyl-1H-pyrazol-5-yl)methyl]-1H-pyrazole-3-carboxamide can undergo various types of chemical reactions, including:

Substitution Reactions: The bromine atom at position 4 can be substituted with other nucleophiles, such as amines, thiols, or alkoxides.

Oxidation and Reduction Reactions: The compound can undergo oxidation to form corresponding oxides or reduction to form reduced derivatives.

Hydrolysis: The carboxamide group can be hydrolyzed under acidic or basic conditions to yield the corresponding carboxylic acid and amine.

Common Reagents and Conditions

Substitution Reactions: Nucleophiles such as sodium azide, potassium thiolate, or sodium alkoxide in polar aprotic solvents like dimethyl sulfoxide (DMSO) or dimethylformamide (DMF).

Oxidation Reactions: Oxidizing agents such as potassium permanganate (KMnO4) or hydrogen peroxide (H2O2).

Reduction Reactions: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Hydrolysis: Acidic or basic conditions using hydrochloric acid (HCl) or sodium hydroxide (NaOH).

Major Products Formed

Substitution Reactions: Formation of substituted pyrazoles with various functional groups.

Oxidation Reactions: Formation of pyrazole oxides.

Reduction Reactions: Formation of reduced pyrazole derivatives.

Hydrolysis: Formation of carboxylic acids and amines.

Scientific Research Applications

4-bromo-1-methyl-N-[(1-methyl-1H-pyrazol-5-yl)methyl]-1H-pyrazole-3-carboxamide has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: Investigated for its potential biological activities, such as antimicrobial, antifungal, and anticancer properties.

Medicine: Explored for its potential therapeutic applications, including as a lead compound for drug development.

Industry: Utilized in the production of pharmaceuticals, agrochemicals, and other fine chemicals.

Mechanism of Action

The mechanism of action of 4-bromo-1-methyl-N-[(1-methyl-1H-pyrazol-5-yl)methyl]-1H-pyrazole-3-carboxamide involves its interaction with specific molecular targets and pathways. The compound may exert its effects by:

Binding to Enzymes: Inhibiting or activating specific enzymes involved in metabolic pathways.

Interacting with Receptors: Modulating the activity of receptors on cell surfaces or within cells.

Affecting Gene Expression: Influencing the expression of genes involved in various biological processes.

Comparison with Similar Compounds

4-bromo-1-methyl-N-[(1-methyl-1H-pyrazol-5-yl)methyl]-1H-pyrazole-3-carboxamide can be compared with other similar compounds, such as:

1-methyl-4-bromopyrazole: Similar structure but lacks the carboxamide and 1-methyl-1H-pyrazol-5-yl)methyl groups.

tert-butyl ((4-bromo-5-cyano-1-methyl-1H-pyrazol-3-yl)methyl) (methyl)carbamate: Contains a cyano group and a carbamate group instead of the carboxamide group.

4-bromo-5-cyano-1-methyl-1H-pyrazole: Contains a cyano group instead of the carboxamide group.